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Compound of Interest

Compound Name:
5-(Bromomethyl)thiophene-2-

carbonitrile

Cat. No.: B144116 Get Quote

Essential Safety and Handling Guide for 5-
(Bromomethyl)thiophene-2-carbonitrile
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for 5-(Bromomethyl)thiophene-2-carbonitrile, including personal protective

equipment, first aid, and disposal procedures.

Chemical Identifier:

Name: 5-(Bromomethyl)thiophene-2-carbonitrile

CAS Number: 134135-41-4

Molecular Formula: C₆H₄BrNS

Hazard Summary: This compound is classified as toxic if swallowed, in contact with skin, or if

inhaled. It is known to cause serious eye irritation and skin irritation.[1]

Personal Protective Equipment (PPE)
When handling 5-(Bromomethyl)thiophene-2-carbonitrile, the following personal protective

equipment is mandatory to ensure personal safety.
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Equipment Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation. An

eye bath should be readily

available.[1]

Hand Protection
Chemical-resistant protective

gloves.

Prevents skin contact, as the

substance is toxic upon

absorption through the skin

and causes skin irritation.[1]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or irritation is experienced. A

self-contained breathing

apparatus must be available

for emergencies.[1][2]

Protects against inhalation of

dust or vapors, which are toxic.

Skin and Body Protection
Protective clothing, such as a

lab coat.

Provides a barrier against

accidental skin contact.[1]

First Aid Measures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][3]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove all contaminated

clothing and footwear. If skin irritation persists,

seek medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give half a liter

of water to drink. Seek immediate medical

attention.[1][2]

Handling and Storage
Handling: Use only under a chemical fume hood.[2] Avoid contact with skin, eyes, and

clothing. Do not breathe dust or vapor.[5] Wash hands thoroughly after handling.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store in a

freezer under -20°C, sealed in a dry, dark place.

Disposal Plan
Dispose of 5-(Bromomethyl)thiophene-2-carbonitrile and its containers in accordance with

local, regional, and national regulations. Do not allow the product to enter drains.[6]

Contaminated packaging should be treated as the chemical itself. Consider using a licensed

professional waste disposal service to dispose of this material.
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The following diagrams illustrate the essential workflows for safely handling 5-
(Bromomethyl)thiophene-2-carbonitrile.

Safe Handling Workflow for 5-(Bromomethyl)thiophene-2-carbonitrile
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 5-(Bromomethyl)thiophene-2-carbonitrile.

First Aid for 5-(Bromomethyl)thiophene-2-carbonitrile Exposure

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Skin Contact:
Immediately wash with water for 15+ mins.

Remove contaminated clothing.

Eye Contact:
Immediately flush with water for 15+ mins.

Remove contact lenses.

Inhalation:
Move to fresh air.

Provide artificial respiration if needed.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention
for ALL Exposure Types

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 5-(Bromomethyl)thiophene-2-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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